molecular formula C10H10ClN3OS B1607761 4-Chloro-6-(methoxymethyl)-2-(2-methyl-1,3-thiazol-4-yl)pyrimidine CAS No. 263897-42-3

4-Chloro-6-(methoxymethyl)-2-(2-methyl-1,3-thiazol-4-yl)pyrimidine

Cat. No. B1607761
CAS RN: 263897-42-3
M. Wt: 255.72 g/mol
InChI Key: JKIXRKFVMUZSRT-UHFFFAOYSA-N
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Description

4-Chloro-6-(methoxymethyl)-2-(2-methyl-1,3-thiazol-4-yl)pyrimidine, also known as CMMP, is a compound that has been extensively studied in scientific research. It is a heterocyclic compound that contains a pyrimidine ring and a thiazole ring, which are both important in medicinal chemistry.

Scientific Research Applications

Synthesis and Characterization

Synthesis and Quantum Chemical Calculations

A study details the synthesis of compounds through reactions involving 4-chloro-6-methoxypyrimidine-2-amine, further characterized by various spectroscopic techniques. These compounds were analyzed for their intramolecular non-covalent interactions, highlighting the importance of such interactions in understanding the molecular properties (Zhang et al., 2018).

Antifungal Activities

Research into pyrimidine derivatives containing a heterocyclic compound has shown antifungal effects against types of fungi such as Aspergillus terreus and Aspergillus niger. This indicates the potential application of these compounds in developing antifungal agents (Jafar et al., 2017).

Biological Evaluations

Antimicrobial Activities

A study synthesizing pyrimidine, pyrimido[2,1-b][1,3]thiazine, and thiazolo[3,2-a]pyrimidine derivatives demonstrated promising antimicrobial activity. This suggests these compounds' potential as a foundation for developing new antimicrobial agents (Sayed et al., 2006).

Chemical Transformations and Applications

Degradation Studies

Research on chlorimuron-ethyl degradation by Aspergillus niger highlights the environmental impact of pyrimidine-based herbicides and the microbial pathways involved in their breakdown, emphasizing the ecological applications of pyrimidine research (Sharma et al., 2012).

Optical and Electronic Properties

Nonlinear Optical Exploration

A study on the structural parameters and nonlinear optical exploration of thiopyrimidine derivatives demonstrates the significance of pyrimidine rings in nonlinear optics (NLO) fields. This research opens avenues for the use of such compounds in optoelectronic devices and materials science (Hussain et al., 2020).

properties

IUPAC Name

4-[4-chloro-6-(methoxymethyl)pyrimidin-2-yl]-2-methyl-1,3-thiazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H10ClN3OS/c1-6-12-8(5-16-6)10-13-7(4-15-2)3-9(11)14-10/h3,5H,4H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JKIXRKFVMUZSRT-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC(=CS1)C2=NC(=CC(=N2)Cl)COC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H10ClN3OS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30384082
Record name 4-Chloro-6-(methoxymethyl)-2-(2-methyl-1,3-thiazol-4-yl)pyrimidine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30384082
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

255.72 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Chloro-6-(methoxymethyl)-2-(2-methyl-1,3-thiazol-4-yl)pyrimidine

CAS RN

263897-42-3
Record name 4-Chloro-6-(methoxymethyl)-2-(2-methyl-1,3-thiazol-4-yl)pyrimidine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30384082
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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